N-(2-methoxy-2-phenylbutyl)-2,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(2-methoxy-2-phenylbutyl)-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C19H25NO3S/c1-5-19(23-4,17-9-7-6-8-10-17)14-20-24(21,22)18-13-15(2)11-12-16(18)3/h6-13,20H,5,14H2,1-4H3
• InChI Key: ZIHJMZMXVCUZRX-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNS(=O)(=O)C1=C(C=CC(=C1)C)C)(C2=CC=CC=C2)OC
• Molecular Formula: C19H25NO3S
• Molecular Weight: 347.5 g/mol
• CAS No.: 1797356-02-5

Description

N-(2-methoxy-2-phenylbutyl)-2,5-dimethylbenzenesulfonamide, also known as MPB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MPB is a sulfonamide derivative that has been shown to exhibit a wide range of biochemical and physiological effects. In

Scientific Research Applications

Selective 5-HT6 Antagonism

Substituted N-phenyl-4-methoxy-3-piperazin-1-ylbenzenesulfonamides, including compounds similar to N-(2-methoxy-2-phenylbutyl)-2,5-dimethylbenzenesulfonamide, have been identified as high affinity and selective 5-HT6 antagonists. These compounds have shown potential in pre-clinical evaluations due to their favorable pharmacokinetic profiles and CNS penetration (Bromidge et al., 2001).

Cognitive Enhancement in Age-Related Models

Some derivatives of this compound, such as SB-399885, have been found to possess cognitive enhancing properties. These effects were observed in aged rat models, suggesting potential therapeutic utility in conditions characterized by cognitive deficits, such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).

Potential in Photodynamic Therapy

A new zinc phthalocyanine substituted with benzenesulfonamide derivative groups, which may include structures similar to this compound, has shown significant potential in photodynamic therapy for cancer treatment due to its high singlet oxygen quantum yield and good fluorescence properties (Pişkin et al., 2020).

Development as Heavy Metal Sensors

Compounds like N,N′-(ethane-1,2-diyl)bis(2,5-dimethoxybenzenesulfonamide), a relative of the this compound, have been explored for their potential as sensors for heavy metals, such as cobalt ions. These studies highlight their utility in environmental and health-care fields for detecting toxic pollutants (Sheikh et al., 2016).

Alzheimer's Disease Therapeutic Agents

A series of sulfonamides derived from 4-methoxyphenethylamine, structurally related to this compound, have been synthesized and evaluated for their inhibitory effects on acetylcholinesterase. These compounds show promise as potential therapeutic agents for Alzheimer’s disease (Abbasi et al., 2018).